Cas no 127941-89-3 (Benzoic acid, 5-(heptyloxy)-2-hydroxy-)

Benzoic acid, 5-(heptyloxy)-2-hydroxy- structure
127941-89-3 structure
Product Name:Benzoic acid, 5-(heptyloxy)-2-hydroxy-
CAS No:127941-89-3
MF:C14H20O4
MW:252.306204795837
CID:2769456
PubChem ID:9794978
Update Time:2025-04-21

Benzoic acid, 5-(heptyloxy)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • DTXSID30430816
    • 127941-89-3
    • SCHEMBL223621
    • Benzoic acid, 5-(heptyloxy)-2-hydroxy-
    • Inchi: 1S/C14H20O4/c1-2-3-4-5-6-9-18-11-7-8-13(15)12(10-11)14(16)17/h7-8,10,15H,2-6,9H2,1H3,(H,16,17)
    • InChI Key: DTRNDEHJGFRYBJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C(=O)O)C=1)O)CCCCCCC

Computed Properties

  • Exact Mass: 252.13615911g/mol
  • Monoisotopic Mass: 252.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 66.8Ų
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